Cas no 23513-76-0 (9H-Purine-9-propanoicacid, a,6-diamino-)

• Product name: 9H-Purine-9-propanoicacid, a,6-diamino-
• CAS No: 23513-76-0
• MF: C₈H₁₀N₆O₂
• MW: 222.204
• CID: 291385
• PubChem ID: 289647

9H-Purine-9-propanoicacid, a,6-diamino- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-propanoicacid, a,6-diamino-
• 3-(6-Amino-9H-purin-9-yl)alanine
• 3-(Adenin-9-yl)-(RS)-alanine
• alanine, 3-(6-amino-9H-purin-9-yl)-
• SCHEMBL2270408
• 9-(2'-amino-2'-carboxy-ethyl)adenine
• VS-09216
• NSC151832
• ZNLYVNWXRJEZDN-UHFFFAOYSA-N
• 22892-24-6
• 2-Amino-3-(6-amino-purin-9-yl)-propionic acid
• NSC-151832
• 3-(6-Amino-9H-purin-9-yl)alanine #
• CHEMBL569487
• 23513-76-0
• 2-amino-3-(6-amino-9H-purin-9-yl)propanoic acid
• 2-amino-3-(6-aminopurin-9-yl)propanoic acid
• 2-amino-3-(6-amino-9H-purin-9-yl)propanoicacid
• AKOS014779404

• Inchi： InChI=1S/C8H10N6O2/c9-4(8(15)16)1-14-3-13-5-6(10)11-2-12-7(5)14/h2-4H,1,9H2,(H,15,16)(H2,10,11,12)
• InChI Key： ZNLYVNWXRJEZDN-UHFFFAOYSA-N
• SMILES： OC(C(CN1C=NC2C(=NC=NC1=2)N)N)=O

Computed Properties

• Exact Mass: 222.0867
• Monoisotopic Mass: 222.086524
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133
• XLogP3: _3.7

Experimental Properties

• Density: 1.89
• Boiling Point: 562.1°Cat760mmHg
• Flash Point: 293.8°C
• Refractive Index: 1.861
• PSA: 132.94
• LogP: 0.10190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines